3-(1-Amino-2-methoxyethyl)-1,4-dihydro-1,2,4-triazol-5-one;hydrochloride

• IUPAC Name: 3-(1-amino-2-methoxyethyl)-1,4-dihydro-1,2,4-triazol-5-one;hydrochloride
• InChI: InChI=1S/C5H10N4O2.ClH/c1-11-2-3(6)4-7-5(10)9-8-4;/h3H,2,6H2,1H3,(H2,7,8,9,10);1H
• InChI Key: XBRHLJZJSSQBKU-UHFFFAOYSA-N
• Canonical SMILES: COCC(C1=NNC(=O)N1)N.Cl
• Molecular Formula: C5H11ClN4O2
• Molecular Weight: 194.62 g/mol

Description

3-(1-Amino-2-methoxyethyl)-1,4-dihydro-1,2,4-triazol-5-one hydrochloride, also known as AMT, is a synthetic compound with potential applications in scientific research. This compound is a derivative of triazole, which is a five-membered heterocyclic compound containing three nitrogen atoms. The synthesis of AMT involves the reaction of 3-amino-1-methoxypropan-2-ol with 1,2,4-triazole-5-thiol, followed by oxidation with hydrogen peroxide to yield the final product.

Scientific Research Applications

Neuropharmacological Research

• 5-Hydroxytryptamine1A (5-HT(1A)) Receptors and Drug Development: A study examining the human brain in vivo occupancy by a novel, selective, silent 5-HT(1A) antagonist demonstrates the potential applications of such compounds in the treatment of anxiety and mood disorders. This research highlights the use of positron emission tomography (PET) and specific ligands to assess receptor occupancy, which could be relevant for the exploration of the effects of 3-(1-Amino-2-methoxyethyl)-1,4-dihydro-1,2,4-triazol-5-one hydrochloride if it interacts with similar receptor systems (Rabiner et al., 2002).

Metabolite Identification

• Identification of Urinary Metabolites: A study on 3-(4-Methoxybenzoyl)-1-pentylindole (RCS-4) utilized gas chromatography-mass spectrometry to identify urinary metabolites after drug intoxication. This approach could be applied to understand the metabolism and excretion patterns of 3-(1-Amino-2-methoxyethyl)-1,4-dihydro-1,2,4-triazol-5-one hydrochloride, offering insights into its pharmacokinetic properties (Kavanagh et al., 2012).

Exposure to Environmental Contaminants

• Exposure to Phenolic and Methoxylated Organohalogen Contaminants (OHCs): Research investigating dietary exposure to OHCs and their differential partitioning between breast milk and serum could provide a framework for studying the exposure and effects of 3-(1-Amino-2-methoxyethyl)-1,4-dihydro-1,2,4-triazol-5-one hydrochloride in environmental health contexts (Fujii et al., 2014).

Metabolism and Disposition

• Study on BMS-690514, an ErbB/Vascular Endothelial Growth Factor Receptor Inhibitor: This research provides comprehensive data on the absorption, metabolism, excretion, and biotransformation pathways of BMS-690514 in humans, which could serve as a model for investigating similar pharmacokinetic and metabolic properties of 3-(1-Amino-2-methoxyethyl)-1,4-dihydro-1,2,4-triazol-5-one hydrochloride (Christopher et al., 2010).